Cas no 1096856-95-9 (1-(4-tert-butylphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4-tert-butylphenyl)cyclobutane-1-carbonitrile
• CAS No: 1096856-95-9
• MF: C₁₅H₁₉N
• MW: 213.31806397438
• MDL: MFCD12410111
• CID: 4560428
• PubChem ID: 43378536
• Update Time: 2025-10-29

1-(4-tert-butylphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[4-(tert-Butyl)phenyl]cyclobutanecarbonitrile
• Cyclobutanecarbonitrile, 1-[4-(1,1-dimethylethyl)phenyl]-
• 1-(4-tert-butylphenyl)cyclobutane-1-carbonitrile

• MDL： MFCD12410111
• Inchi： 1S/C15H19N/c1-14(2,3)12-5-7-13(8-6-12)15(11-16)9-4-10-15/h5-8H,4,9-10H2,1-3H3
• InChI Key： VUUXXVHKXWERRD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(C)(C)C)C=C2)(C#N)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-tert-butylphenyl)cyclobutane-1-carbonitrile

1-(4-tert-butylphenyl)cyclobutane-1-carbonitrile: A Comprehensive Overview

The compound 1-(4-tert-butylphenyl)cyclobutane-1-carbonitrile (CAS No. 1096856-95-9) is a fascinating molecule with a unique structure that has garnered attention in the fields of organic chemistry and materials science. This compound, often referred to as cyclobutane carbonitrile derivative, combines the structural features of a cyclobutane ring and a cyano group, making it a valuable subject for research and application development.

Recent studies have highlighted the potential of cyclobutane carbonitrile derivatives in various applications, including drug design, polymer synthesis, and electronic materials. The cyclobutane ring, known for its high ring strain and reactivity, plays a crucial role in determining the compound's chemical properties. The presence of the cyano group further enhances its functionality, making it a versatile building block for advanced materials.

One of the most significant advancements in the study of 1-(4-tert-butylphenyl)cyclobutane-1-carbonitrile involves its use in the development of novel pharmaceutical agents. Researchers have explored its potential as a scaffold for designing bioactive molecules due to its ability to interact with biological targets through non-covalent interactions. Recent findings suggest that this compound exhibits promising activity in inhibiting certain enzymes, making it a candidate for further drug discovery efforts.

In addition to its pharmaceutical applications, cyclobutane carbonitrile derivatives have shown promise in the field of polymer science. The compound's ability to undergo polymerization under specific conditions has led to the creation of high-performance polymers with unique mechanical and thermal properties. These polymers are being investigated for use in advanced composites and lightweight materials for aerospace and automotive industries.

The synthesis of 1-(4-tert-butylphenyl)cyclobutane-1-carbonitrile has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but modern techniques leveraging transition metal catalysts have significantly improved the efficiency of its production. This has made the compound more accessible for large-scale applications and further research.

From an environmental perspective, the compound's stability and biodegradability have been assessed in several studies. Results indicate that cyclobutane carbonitrile derivatives exhibit moderate persistence in natural environments, which is an important consideration for their safe handling and disposal.

In conclusion, 1-(4-tert-butylphenyl)cyclobutane-1-carbonitrile (CAS No. 1096856-95-9) is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in modern chemistry, driving innovation across multiple disciplines. As research continues to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow significantly.